Cas no 1695285-99-4 (1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one)
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one
- EN300-1276532
- 1695285-99-4
-
- Inchi: 1S/C10H8F4O2/c1-2-3-4(15)5-6(11)8(13)10(16)9(14)7(5)12/h16H,2-3H2,1H3
- InChI Key: RLHFYDOHFMELQW-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C(CCC)=O)F)F)O)F
Computed Properties
- Exact Mass: 236.04604214g/mol
- Monoisotopic Mass: 236.04604214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276532-1.0g |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1276532-50mg |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1276532-100mg |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 100mg |
$553.0 | 2023-10-01 | ||
| Enamine | EN300-1276532-250mg |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 250mg |
$579.0 | 2023-10-01 | ||
| Enamine | EN300-1276532-500mg |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 500mg |
$603.0 | 2023-10-01 | ||
| Enamine | EN300-1276532-1000mg |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 1000mg |
$628.0 | 2023-10-01 | ||
| Enamine | EN300-1276532-2500mg |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 2500mg |
$1230.0 | 2023-10-01 | ||
| Enamine | EN300-1276532-5000mg |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 5000mg |
$1821.0 | 2023-10-01 | ||
| Enamine | EN300-1276532-10000mg |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one |
1695285-99-4 | 10000mg |
$2701.0 | 2023-10-01 |
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one
Professional Introduction to 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one (CAS No. 1695285-99-4)
1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one, identified by the CAS number 1695285-99-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by a unique structural arrangement that imparts distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry and material science.
The molecular structure of 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one consists of a butanone moiety attached to a phenyl ring substituted with four fluorine atoms and a hydroxyl group at the fourth position. This specific configuration contributes to its reactivity and potential biological activity. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the hydroxyl group introduces the possibility of hydrogen bonding interactions, further influencing its interactions with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. The substitution pattern in 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one makes it an attractive scaffold for developing novel therapeutic agents. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways. For instance, research has shown that derivatives of this class can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a crucial role in pain and inflammation.
The fluorine atoms in the phenyl ring not only enhance the compound's stability but also influence its electronic properties, making it more suitable for interactions with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are implicated in numerous diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects.
Moreover, the hydroxyl group in 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities. This flexibility has made it a valuable building block in medicinal chemistry. Researchers have utilized this compound to develop new analogs with enhanced binding affinity and selectivity for specific biological targets. Such efforts are crucial for optimizing drug candidates and improving their pharmacokinetic profiles.
The synthesis of 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring is particularly challenging due to their high reactivity and sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to achieve efficient fluorination reactions using palladium-catalyzed cross-coupling techniques or electrophilic aromatic substitution strategies. These methods allow for precise control over the regioselectivity of fluorination, ensuring that the desired substitution pattern is achieved.
In conclusion, 1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one (CAS No. 1695285-99-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The ongoing studies into its pharmacological properties highlight its importance as a scaffold for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing medical science.
1695285-99-4 (1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)